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Compound of Interest

Compound Name: Heptyl octanoate

Cat. No.: B1208286 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of

heptyl octanoate, a fatty acid ester. The document details its key physical properties, outlines

established experimental methodologies for their determination, and presents a logical

workflow for these analytical procedures. This information is critical for professionals in

research and development who require precise data for formulation, synthesis, and quality

control.

Core Physicochemical Data
Heptyl octanoate, also known as heptyl caprylate, is an ester with the molecular formula

C15H30O2. Its thermal properties are crucial for a variety of applications, including its use as a

flavoring agent and in the formulation of cosmetics and pharmaceuticals. The accepted boiling

and melting points are summarized below.
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Property Value Conditions

Melting Point -10 °C at 760.00 mm Hg[1][2]

-10.6 °C

Boiling Point 291 °C at 760.00 mm Hg[1][2]

160 °C at 14.00 mm Hg[1][2][3][4]

290.5 °C

290.3 °C at 760 mmHg[5]

Experimental Determination of Thermal Properties
The determination of accurate melting and boiling points is fundamental to characterizing a

pure substance. While specific experimental reports for heptyl octanoate are not readily

available in the public domain, the following are standard and widely accepted methods for

determining these properties for esters and other organic compounds.

Melting Point Determination: Capillary Method
The melting point of a crystalline solid is the temperature at which it transitions into a liquid

state. For pure substances, this occurs over a narrow temperature range. The capillary method

is a common and reliable technique for determining this value.

Protocol:

Sample Preparation: A small amount of the crystalline heptyl octanoate is finely ground and

packed into a capillary tube, which is sealed at one end. The sample should be compact and

fill the bottom 1-2 mm of the tube to ensure even heating.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-

Temp or a similar device, which allows for controlled heating and clear observation of the

sample.

Heating and Observation: The sample is heated at a steady and slow rate, typically around

1-2 °C per minute, to ensure thermal equilibrium.
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Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range. For a pure compound, this range should be narrow, typically

less than 1°C. An impure compound will exhibit a broader melting range and a depression of

the melting point.

Boiling Point Determination: Distillation Method
The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure. The distillation method is a standard procedure for

determining the boiling point of a liquid.

Protocol:

Apparatus Setup: A distillation apparatus is assembled using a round-bottom flask, a

condenser, a thermometer, and a collection flask. The thermometer bulb should be

positioned so that it is level with the side arm of the distillation head to accurately measure

the temperature of the vapor that is in equilibrium with the boiling liquid.

Heating: The heptyl octanoate is placed in the round-bottom flask with a few boiling chips to

ensure smooth boiling. The liquid is then heated gently.

Equilibrium and Measurement: As the liquid boils, the vapor rises and surrounds the

thermometer bulb. The temperature will stabilize at the boiling point of the substance. This

stable temperature reading is recorded as the boiling point. It is crucial to note the

atmospheric pressure at the time of the experiment, as the boiling point is dependent on

pressure.

Logical Workflow for Physicochemical
Characterization
The following diagram illustrates a generalized workflow for the determination of the melting

point of a solid organic compound like heptyl octanoate.
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Sample Preparation Melting Point Analysis Data Recording & Interpretation

Obtain Heptyl Octanoate Sample Grind Sample to Fine Powder Pack Sample into Capillary Tube Place Capillary in Melting Point ApparatusTransfer Heat Sample at a Controlled Rate (e.g., 2°C/min) Observe Sample for Phase Change Record Temperature at First Liquid Formation (T1)
Data Point 1

Record Temperature at Complete Liquefaction (T2)

Data Point 2

Determine Melting Point Range (T1-T2) Assess Purity based on Range Width

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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